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Compound of Interest

Compound Name: Chimaphilin

Cat. No.: B162187 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Chimaphilin, a naturally occurring

naphthoquinone with significant biological activity. This document details its fundamental

physicochemical properties, outlines a comprehensive protocol for the determination of its

molecular weight via mass spectrometry, and elucidates its known mechanisms of action

through detailed signaling pathway diagrams.

Physicochemical Properties of Chimaphilin
Chimaphilin, a yellow, crystalline compound, is primarily found in plants of the Chimaphila and

Pyrola genera. Its core chemical identity and key quantitative data are summarized below.

Property Value Reference

CAS Number 482-70-2 [1][2]

Molecular Formula C₁₂H₁₀O₂ [1]

Molecular Weight 186.21 g/mol [1][2]

IUPAC Name
2,7-dimethylnaphthalene-1,4-

dione
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Experimental Determination of Molecular Weight
The molecular weight of Chimaphilin has been experimentally confirmed using Electron

Impact Mass Spectrometry (EI-MS).[3] This technique provides high-resolution data for the

structural elucidation of organic compounds.

Detailed Protocol for Molecular Weight Determination by
EI-MS
This protocol outlines the key steps for determining the molecular weight of a small, purified

organic molecule like Chimaphilin.

1. Sample Preparation:

Purity: Ensure the Chimaphilin sample is of high purity to avoid interference from other

compounds. This can be achieved through techniques such as column chromatography or

recrystallization.

Solvent Selection: Dissolve a small amount of the purified Chimaphilin in a volatile organic

solvent in which it is readily soluble. Suitable solvents include chloroform, dichloromethane,

or ethyl acetate. The concentration should be in the range of 1 µg/µL to 10 µg/µL.

Sample Introduction: The sample can be introduced into the mass spectrometer via a direct

insertion probe or, if coupled with gas chromatography (GC-MS), through the GC column.

For direct insertion, a few microliters of the sample solution are applied to the probe tip and

the solvent is allowed to evaporate.

2. Instrumentation and Parameters:

Mass Spectrometer: A high-resolution mass spectrometer equipped with an electron impact

(EI) ion source is required.

Ionization Energy: The standard electron energy for EI is 70 eV. This energy is sufficient to

cause ionization and fragmentation, providing both the molecular ion peak and a

characteristic fragmentation pattern.
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Mass Analyzer: A variety of mass analyzers can be used, including magnetic sector,

quadrupole, or time-of-flight (TOF) analyzers.

Vacuum: The mass spectrometer must be operated under a high vacuum (typically 10⁻⁶ to

10⁻⁷ torr) to prevent ion-molecule reactions and to allow the ions to travel from the source to

the detector without collisions.

3. Data Acquisition:

Mass Range: Set the mass spectrometer to scan a mass range appropriate for the expected

molecular weight of Chimaphilin (e.g., m/z 50-300).

Data Collection: Acquire the mass spectrum. The instrument will detect the mass-to-charge

ratio (m/z) of the ions produced.

4. Data Analysis:

Molecular Ion Peak: Identify the molecular ion peak (M⁺·), which corresponds to the intact

Chimaphilin molecule that has lost one electron. For Chimaphilin, this peak will be

observed at an m/z value corresponding to its molecular weight (approximately 186).

Isotope Peaks: Observe the isotopic peaks (e.g., M+1, M+2) which arise from the natural

abundance of isotopes such as ¹³C. The relative intensities of these peaks can help to

confirm the elemental composition of the molecule.

Fragmentation Pattern: Analyze the fragmentation pattern to gain further structural

information. The fragmentation of the molecular ion provides a unique fingerprint that can be

used to confirm the identity of the compound.

Signaling Pathways of Chimaphilin
Chimaphilin has been shown to exert its biological effects through the modulation of specific

signaling pathways. The following diagrams illustrate two key pathways implicated in its

anticancer activity.
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Caption: TGF-β1 signaling pathway inhibited by Chimaphilin.
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Caption: ROS-mediated mitochondrial apoptosis pathway induced by Chimaphilin.
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Conclusion
This technical guide provides essential information for researchers and professionals working

with Chimaphilin. The detailed physicochemical data, a comprehensive protocol for molecular

weight determination, and elucidation of its signaling pathways offer a solid foundation for

further investigation into its therapeutic potential. The provided diagrams serve as a visual aid

to understand the complex molecular mechanisms underlying the biological activity of

Chimaphilin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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